Cas no 1002158-55-5 (1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-)

1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl- structure
1002158-55-5 structure
Product Name:1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-
CAS No:1002158-55-5
MF:C22H26ClFN8O
MW:472.946245670319
CID:833112
Update Time:2026-04-29

1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-5-carboxamide, N-[(1S)-1-(2-chloro-6-fluorophenyl)ethyl]-4-cyclopropyl-
    • N<sup>4</sup>-(4-{[(2-Chloro-5-fluoro-4-pyrimidinyl)amino]methyl}benzyl)-N<sup>2</sup>-[2-(4-morpholinyl)ethyl]-2,4-pyrimidinediamine
    • Inchi: InChI=1S/C22H26ClFN8O/c23-21-29-15-18(24)20(31-21)28-14-17-3-1-16(2-4-17)13-27-19-5-6-25-22(30-19)26-7-8-32-9-11-33-12-10-32/h1-6,15H,7-14H2,(H,28,29,31)(H2,25,26,27,30)
    • InChI Key: GYIWMFHGPQGUIL-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)CN=C2C(=CN=C(Cl)N2)F)CN=C3C=CN=C(NCCN4CCOCC4)N3

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
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